N1-(4-(dimethylamino)phenyl)-N2-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-[4-(dimethylamino)phenyl]-N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• InChI: InChI=1S/C24H33N5O3/c1-27(2)20-9-7-19(8-10-20)26-24(31)23(30)25-17-22(29-15-13-28(3)14-16-29)18-5-11-21(32-4)12-6-18/h5-12,22H,13-17H2,1-4H3,(H,25,30)(H,26,31)
• InChI Key: YCQGBBAXCFYIBP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C(=O)NC2=CC=C(C=C2)N(C)C)C3=CC=C(C=C3)OC
• Molecular Formula: C24H33N5O3
• Molecular Weight: 439.6 g/mol

Description

N1-(4-(dimethylamino)phenyl)-N2-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C24H33N5O3 and its molecular weight is 439.56. The purity is usually 95%.
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Scientific Research Applications

ABCB1 Inhibitors

Research on derivatives related to the query compound has shown potential in inhibiting ABCB1 activity. ABCB1, also known as P-glycoprotein, plays a crucial role in drug resistance, particularly in cancer chemotherapy. For instance, compounds with piperazine and methoxyphenyl moieties have demonstrated potent inhibitory effects on ABCB1, indicating their potential in overcoming drug resistance in cancer treatment (Colabufo et al., 2008).

Antimicrobial Agents

Thiazolidinone derivatives incorporating dimethylamino and methoxyphenyl groups have been synthesized and evaluated for their antimicrobial activity. These compounds showed significant activity against a range of bacterial and fungal strains, suggesting their potential use in developing new antimicrobial agents (Patel et al., 2012).

Antidepressant and Anxiolytic Effects

Phenylpiperazine derivatives have been studied for their antidepressant and anxiolytic effects in animal models. These compounds, targeting serotonergic and dopaminergic receptors, offer insights into the development of new treatments for depression and anxiety disorders (Pytka et al., 2015).

Fluorescent Probes for Metal Ions

Polythiophene-based conjugated polymers, similar in structural complexity to the query compound, have been synthesized for selective sensing of metal ions like Hg2+ and Cu2+ in aqueous solutions. These findings highlight the potential use of such compounds in environmental monitoring and chemical sensing applications (Guo et al., 2014).